Cas no 60261-51-0 (2-(1-piperazinylmethyl)-Benzenamine)

• Product Name: 2-(1-piperazinylmethyl)-Benzenamine
• CAS No: 60261-51-0
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 951502
• PubChem ID: 21320483
• Update Time: 2025-04-19

2-(1-piperazinylmethyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-piperazinylmethyl)-Benzenamine
• 2-(piperazin-1-ylmethyl)aniline
• Benzenamine, 2-(1-piperazinylmethyl)- (9CI)
• 60261-51-0
• SCHEMBL11558241
• AKOS022296177
• DTXSID80612342
• 1-(2-Aminophenyl)piperazine
• 2-[(Piperazin-1-yl)methyl]aniline

• Inchi： 1S/C11H17N3/c12-11-4-2-1-3-10(11)9-14-7-5-13-6-8-14/h1-4,13H,5-9,12H2
• InChI Key： VFCGUUIXGRFYJI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2N)CCNCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.3Ų